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Compound of Interest

Compound Name: 5-Indanol

Cat. No.: B105451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 5-
Indanol (CAS No. 1470-94-6). The following sections detail the compound's properties,

toxicological information, safe handling procedures, and emergency protocols, with a focus on

providing actionable information for laboratory and drug development settings.

Chemical and Physical Properties
5-Indanol is a light brown or gray-brown solid.[1] A summary of its key physical and chemical

properties is presented in Table 1 for easy reference.

Table 1: Physical and Chemical Properties of 5-Indanol
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Property Value Reference

Molecular Formula C₉H₁₀O [2][3]

Molecular Weight 134.18 g/mol [3][4]

Melting Point 51-53 °C (lit.) [4][5][6]

Boiling Point 255 °C (lit.) [3][4][5]

Flash Point 110 °C (230 °F) - closed cup [3][4]

Vapor Pressure 0.01 mmHg [2]

Solubility in Water 6.3 g/L [7]

Appearance
Light brown or gray-brown

solid
[1]

Toxicological Information and Hazard Classification
5-Indanol is classified as a hazardous substance, primarily due to its dermal toxicity. The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the

following classifications.

Table 2: GHS Hazard Classification for 5-Indanol

Hazard Class Category Hazard Statement

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Source: Aggregated GHS information from multiple sources.[2]

The primary hazard associated with 5-Indanol is its acute dermal toxicity.[2] It is readily

absorbed through the skin and can cause systemic toxic effects.[1] Studies on rabbits have
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shown that it causes skin irritation.[1]

Mechanism of Toxicity: The Role of Oxidative Stress
While the specific metabolic pathways of 5-Indanol are not extensively documented, the

toxicity of phenolic compounds, in general, is often linked to the generation of reactive oxygen

species (ROS) and the depletion of cellular antioxidants, such as glutathione (GSH). This can

lead to oxidative stress, cellular damage, and inflammation in skin cells.
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Caption: General signaling pathway for phenol-induced skin toxicity.

Safe Handling and Storage
Due to its hazardous nature, strict safety protocols must be followed when handling 5-Indanol.
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Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted to determine the appropriate PPE. The

following diagram illustrates the logical relationship for selecting PPE when handling 5-Indanol.

Personal Protective Equipment (PPE) for 5-Indanol
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Administrative Controls
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If splash hazard exists

Respiratory Protection
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Hand ProtectionBody Protection

Click to download full resolution via product page

Caption: Logical workflow for selecting appropriate PPE.

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Hand Protection: Wear impervious gloves, such as nitrile rubber. Gloves should be inspected

before use and disposed of properly after handling.

Body Protection: A lab coat or chemical-resistant apron should be worn. In cases of potential

significant exposure, a chemical-resistant suit may be necessary.
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Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator with a

particulate filter is required.

General Handling Precautions
Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Wash hands thoroughly after handling.

Keep away from incompatible materials such as strong oxidizing agents.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.

Store away from heat, sparks, and open flames.

Keep away from strong oxidizing agents.

Emergency Procedures
First-Aid Measures

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.

After skin contact: Immediately wash skin with soap and plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention

immediately.

After inhalation: Remove from exposure to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

After ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention immediately.
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Spill Response
In the event of a spill, follow this general workflow:

Spill Occurs

Evacuate Area
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Collect and Place in Waste Container

Decontaminate Area

Dispose of Waste

Click to download full resolution via product page

Caption: General workflow for handling a chemical spill of 5-Indanol.

Small Spills: Carefully sweep up the solid material, avoiding dust generation, and place it in a

sealed container for disposal.

Large Spills: Evacuate the area and contact emergency services.

Experimental Protocols
Detailed experimental protocols for toxicological testing are critical for ensuring data quality and

reproducibility. The following are summaries of standard OECD guidelines relevant to the
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hazards of 5-Indanol.

OECD Test Guideline 402: Acute Dermal Toxicity
This guideline details a procedure for assessing the acute toxic effects of a substance applied

to the skin.

Principle: A single dose of the test substance is applied to the skin of experimental animals

(typically rabbits or rats) for 24 hours. The animals are then observed for up to 14 days for

signs of toxicity and mortality.

Methodology:

Animal Selection: Healthy, young adult animals of a single sex are used.

Dose-Finding: A preliminary study may be conducted to determine the appropriate dose

range.

Test Procedure: The fur is clipped from the dorsal area of the trunk of the test animals. The

test substance is applied uniformly over an area of approximately 10% of the total body

surface area. The treated area is covered with a porous gauze dressing and non-irritating

tape.

Observation: Animals are observed for mortality, clinical signs of toxicity (changes in skin

and fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous

systems, and somatomotor activity and behavior pattern), and body weight changes.

Pathology: A gross necropsy is performed on all animals at the end of the observation

period.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion
This guideline describes a procedure to determine the potential of a substance to cause skin

irritation or corrosion.
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Principle: The test substance is applied to a small area of skin on a single animal under a

gauze patch. The degree of irritation is evaluated at specific intervals.

Methodology:

Animal Selection: A single healthy young adult albino rabbit is typically used for the initial

test.

Test Procedure: Approximately 24 hours before the test, the fur is clipped from the dorsal

area of the trunk. The test substance (0.5 mL of liquid or 0.5 g of solid) is applied to a

small area of skin (about 6 cm²) and covered with a gauze patch, which is held in place

with non-irritating tape.

Exposure: The exposure duration is typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is examined for

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

The reactions are scored according to a graded scale.

Confirmatory Testing: If a corrosive effect is not observed in the initial animal, the test is

repeated with additional animals to confirm the irritant or non-irritant nature of the

substance.

Chemical Compatibility
Proper selection of materials for handling and storing 5-Indanol is crucial to prevent

degradation of the container and contamination of the substance. As a phenolic compound, its

compatibility with various materials can be generalized.

Table 3: General Chemical Compatibility for Phenolic Compounds
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Material Compatibility

Plastics

High-Density Polyethylene (HDPE) Good

Low-Density Polyethylene (LDPE) Fair

Polypropylene (PP) Good

Polyvinyl Chloride (PVC) Poor

Polytetrafluoroethylene (PTFE) Excellent

Elastomers

Natural Rubber Poor

Neoprene Fair

Nitrile Good

Viton® Excellent

Metals

Stainless Steel (304, 316) Excellent

Aluminum Fair

Carbon Steel Poor

Note: This table provides general guidance. It is strongly recommended to perform specific

compatibility testing for the intended application and conditions.

This guide is intended to provide comprehensive safety information for 5-Indanol. Always

consult the most recent Safety Data Sheet (SDS) and follow all applicable local, state, and

federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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